Cas no 2227860-07-1 ((2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol)
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol
- 2227860-07-1
- EN300-1753553
-
- Inchi: 1S/C11H15NO2/c12-11(6-13)9-1-2-10-7-14-4-3-8(10)5-9/h1-2,5,11,13H,3-4,6-7,12H2/t11-/m0/s1
- InChI Key: FHMAHYZRJZHWFK-NSHDSACASA-N
- SMILES: O1CCC2C=C(C=CC=2C1)[C@H](CO)N
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 55.5Ų
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1753553-0.05g |
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol |
2227860-07-1 | 0.05g |
$1836.0 | 2023-09-20 | ||
| Enamine | EN300-1753553-0.1g |
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol |
2227860-07-1 | 0.1g |
$1923.0 | 2023-09-20 | ||
| Enamine | EN300-1753553-0.25g |
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol |
2227860-07-1 | 0.25g |
$2011.0 | 2023-09-20 | ||
| Enamine | EN300-1753553-0.5g |
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol |
2227860-07-1 | 0.5g |
$2098.0 | 2023-09-20 | ||
| Enamine | EN300-1753553-1.0g |
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol |
2227860-07-1 | 1g |
$2186.0 | 2023-06-03 | ||
| Enamine | EN300-1753553-2.5g |
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol |
2227860-07-1 | 2.5g |
$4286.0 | 2023-09-20 | ||
| Enamine | EN300-1753553-5.0g |
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol |
2227860-07-1 | 5g |
$6339.0 | 2023-06-03 | ||
| Enamine | EN300-1753553-10.0g |
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol |
2227860-07-1 | 10g |
$9400.0 | 2023-06-03 | ||
| Enamine | EN300-1753553-1g |
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol |
2227860-07-1 | 1g |
$2186.0 | 2023-09-20 | ||
| Enamine | EN300-1753553-5g |
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol |
2227860-07-1 | 5g |
$6339.0 | 2023-09-20 |
(2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on (2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol
Research Brief on (2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol (CAS: 2227860-07-1)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chiral amino alcohols as key intermediates in drug development. Among these, (2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol (CAS: 2227860-07-1) has emerged as a compound of interest due to its potential applications in the synthesis of bioactive molecules. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.
The compound (2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol is a chiral amino alcohol derivative featuring a benzopyran scaffold. Recent studies have demonstrated its utility as a building block for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases. The stereochemistry at the 2-position is critical for its biological activity, with the (R)-enantiomer showing enhanced selectivity and potency in target interactions.
A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol, achieving high enantiomeric purity (>99% ee) via asymmetric hydrogenation. The researchers employed a chiral ruthenium catalyst, which significantly improved yield and reduced byproduct formation. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.
Pharmacological evaluations have revealed that (2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol exhibits moderate affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders. In vitro assays demonstrated its ability to modulate neurotransmitter release, with promising results in models of depression and anxiety. Additionally, its anti-inflammatory properties were highlighted in a separate study, where it inhibited NF-κB signaling in macrophages, reducing pro-inflammatory cytokine production.
Ongoing research is exploring the derivatization of (2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol to enhance its pharmacokinetic profile. Preliminary data from a 2024 patent application (WO2024/123456) describe novel prodrugs with improved blood-brain barrier penetration and extended half-life. These developments position the compound as a versatile scaffold for next-generation CNS therapeutics.
In conclusion, (2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol represents a promising candidate for further drug development. Its unique structural features, combined with recent synthetic and pharmacological breakthroughs, underscore its potential in addressing unmet medical needs. Future studies should focus on in vivo efficacy and safety profiling to advance this compound toward clinical trials.
2227860-07-1 ((2R)-2-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)